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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461

For researchers and scientists in drug development, the meticulous handling of chemicals is
paramount to both personal safety and experimental integrity. This guide provides essential,
procedural information for the safe handling of 2-Octenal, with a focus on personal protective
equipment (PPE), operational protocols, and disposal.

Hazard Assessment of 2-Octenal

Before handling 2-Octenal, it is crucial to understand its potential hazards. According to safety
data sheets, 2-Octenal is classified with the following risks:

e Physical Hazard: It is a combustible liquid.[1][2]

» Health Hazards: It can cause skin irritation, serious eye irritation, and may lead to respiratory
irritation.[3][4] Some evidence also suggests it may cause an allergic skin reaction.[2]

e Environmental Hazard: The substance is considered harmful to aquatic life.[4]
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Hazard Classification GHS Code Description
Flammable Liquids H227 Combustible liquid[1][3]
Skin Irritation H315 Causes skin irritation[3][4]

Causes serious eye irritation[3]

Eye Irritation H319
[4]

" . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation[3]

Note: Occupational exposure limits (e.g., PEL, TLV) have not been specifically established for
trans-2-Octenal.[2][4]

Personal Protective Equipment (PPE) Protocol

A risk-based approach is essential for selecting the appropriate PPE. The following step-by-
step guidance outlines the minimum required PPE for handling 2-Octenal in a laboratory
setting.

Step 1: Eye and Face Protection

e Action: Always wear chemical safety goggles that conform to OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[2]

» Rationale: To protect against splashes that can cause serious eye irritation.[3][4]

o For larger volumes or splash risks: Use a face shield in addition to chemical safety goggles
for comprehensive protection.[1]

Step 2: Hand Protection

o Action: Wear chemically resistant gloves at all times.[2][3] Nitrile gloves are a common
choice for splash protection in laboratory settings; however, for prolonged contact or
immersion, more robust gloves may be necessary.[5][6]

« Rationale: To prevent skin contact, which can cause irritation or allergic reactions.[2][3]
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e Glove Selection: Due to a lack of specific breakthrough time data for 2-Octenal in the
provided safety sheets, it is crucial to consult the glove manufacturer's compatibility data.[1]
[7] For aldehydes in general, nitrile and neoprene gloves often provide adequate splash
resistance. Always inspect gloves for degradation or punctures before use and change them
immediately if contact with the chemical occurs.[7][8]

Step 3: Body Protection

o Action: Wear a standard laboratory coat. For tasks with a higher risk of splashes or spills, an
acid-resistant apron or chemical-resistant suit should be worn.[9][10]

o Rationale: To protect skin and personal clothing from contamination.[2] Contaminated
clothing should be removed immediately and washed before reuse.[2][3]

Step 4: Respiratory Protection

e Action: Handle 2-Octenal in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of vapors.[3][4]

o Rationale: Vapors may cause respiratory irritation.[3]

e When required: If a risk assessment indicates that engineering controls are insufficient to
maintain exposure below acceptable levels, a full-face respirator with multi-purpose
combination (US) or type ABEK (EN 14387) respirator cartridges should be used.[3]

The following diagram illustrates the workflow for selecting appropriate PPE when handling 2-
Octenal.
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Risk Assessment

Task: Handling 2-Octenal

Is ventilation adequate? <
(e.g., Fume Hood) >

A

Large Scale / Splash Risk No

PPE Selection

Standard PPE: Y

What is the scale? - Chemical Safety Goggles
(Small vs. Large Volume) - Nitrile Gloves (Splash)
- Lab Coat

Enhanced PPE:

Add Respirator - Goggles & Face Shield
(ABEK Cartridge) - Chem-Resistant Gloves

- Chemical Apron/Suit

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7770461#personal-protective-equipment-for-
handling-2-octenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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